Cas no 76915-53-2 (3-(Bromomethyl)-2-methylpyridine)

• Product Name: 3-(Bromomethyl)-2-methylpyridine
• CAS No: 76915-53-2
• MF: C₇H₈BrN
• MW: 186.049120903015
• MDL: MFCD11847412
• CID: 822004
• PubChem ID: 12690728
• Update Time: 2025-06-14

3-(Bromomethyl)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-methylpyridine
• (2-METHYL-PYRIDIN-3-YL)METHANOL
• (2-METHYL-PYRIDIN-3-YL)-METHANOL
• 3-BROMO-5,6,7,8-TETRAHYDROIMIDAZO[1,2-A]PYRIDINE
• EN300-623967
• MFCD11847412
• 76915-53-2
• SCHEMBL5802969
• PB19196
• PYRIDINE, 3-(BROMOMETHYL)-2-METHYL-
• P11218
• DTXSID60507020
• J-510822
• AKOS016008955
• SY348140
• CS-0057684
• 3-Bromomethyl-2-methylpyridine
• DB-365619

• MDL： MFCD11847412
• Inchi： 1S/C7H8BrN/c1-6-7(5-8)3-2-4-9-6/h2-4H,5H2,1H3
• InChI Key： CCEUJKKUJAYIAM-UHFFFAOYSA-N
• SMILES： BrCC1=CC=CN=C1C

Computed Properties

• Exact Mass: 184.98400
• Monoisotopic Mass: 184.98401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.448
• Boiling Point: 233 ºC
• Flash Point: 95 ºC
• PSA: 12.89000
• LogP: 2.28490

3-(Bromomethyl)-2-methylpyridine Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 3-(Bromomethyl)-2-methylpyridine

Comprehensive Overview of 3-(Bromomethyl)-2-methylpyridine (CAS No. 76915-53-2): Properties, Applications, and Industry Insights

3-(Bromomethyl)-2-methylpyridine (CAS No. 76915-53-2) is a specialized organic compound widely recognized for its versatile applications in pharmaceutical synthesis, agrochemical formulations, and material science. This brominated pyridine derivative is characterized by its unique molecular structure, featuring a bromomethyl group at the 3-position and a methyl substituent at the 2-position of the pyridine ring. Its CAS number 76915-53-2 serves as a critical identifier for researchers and manufacturers seeking high-purity intermediates for complex chemical processes.

In recent years, the demand for 3-(Bromomethyl)-2-methylpyridine has surged due to its role in developing novel active pharmaceutical ingredients (APIs) and crop protection agents. Industry trends show increased interest in halogenated pyridines as building blocks for drug discovery, particularly in oncology and neurology research. The compound's reactivity makes it valuable for cross-coupling reactions, a topic frequently searched in academic databases and patent literature.

From a molecular perspective, 76915-53-2 exhibits notable stability while maintaining sufficient reactivity for nucleophilic substitutions. This balance makes it ideal for multi-step organic synthesis, a common requirement in modern medicinal chemistry. Analytical techniques such as HPLC purity testing and NMR characterization are typically employed to verify the quality of this material, addressing frequent queries from quality control professionals.

The compound's applications extend to electronic materials development, where researchers explore its potential in creating advanced organic semiconductors. This aligns with growing market interest in flexible electronics and energy storage solutions, making 3-(Bromomethyl)-2-methylpyridine relevant to cutting-edge material science discussions. Manufacturers often optimize synthetic routes to improve yield efficiency and cost-effectiveness, key concerns in industrial-scale production.

Storage and handling of CAS 76915-53-2 require standard precautions for brominated compounds, with particular attention to moisture-sensitive characteristics. Technical datasheets typically recommend anhydrous conditions and inert atmosphere packaging, information frequently sought by laboratory personnel. The compound's physical properties, including melting point and solubility profiles, are well-documented in chemical literature to facilitate experimental design.

Emerging research directions for 3-(Bromomethyl)-2-methylpyridine derivatives include their use in bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) development. These applications respond to the pharmaceutical industry's need for targeted drug delivery systems and protein degradation technologies, currently among the most searched topics in biomedical research circles.

Global suppliers of 76915-53-2 emphasize regulatory compliance and batch-to-batch consistency, addressing purchaser concerns about material traceability. The compound's synthetic versatility continues to inspire novel patent applications, particularly in heterocyclic chemistry innovations. Analytical method development for this substance remains an active area of investigation, with recent publications focusing on chromatographic separation techniques.

Environmental considerations for 3-(Bromomethyl)-2-methylpyridine processing include waste stream management and green chemistry principles implementation. These aspects gain prominence in scientific discussions about sustainable chemical manufacturing, reflecting broader industry shifts toward eco-friendly synthesis protocols. Researchers frequently investigate catalytic alternatives to traditional bromination methods to reduce environmental impact.

The compound's role in polymer chemistry deserves special mention, with studies demonstrating its utility as a functional monomer for specialty materials. This connects to popular searches about advanced polymer composites and smart materials engineering. Technical forums often discuss optimal purification methods for CAS 76915-53-2, particularly regarding column chromatography conditions and recrystallization solvents selection.

Future prospects for 3-(Bromomethyl)-2-methylpyridine applications appear promising, with expanding use in biomedical imaging probes and diagnostic agent development. The compound's structural features enable diverse molecular modifications, making it valuable for chemical biology studies. Ongoing research explores its potential in fluorescent labeling applications, responding to growing demand for bioimaging tools in life sciences.